N-(4-fluorobenzyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[3-(4-methylpiperidin-1-yl)sulfonyl-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C20H24FN3O4S/c1-15-8-11-24(12-9-15)29(27,28)18-3-2-10-23(20(18)26)14-19(25)22-13-16-4-6-17(21)7-5-16/h2-7,10,15H,8-9,11-14H2,1H3,(H,22,25)
• InChI Key: GHENMHSPXMKDHV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O4S
• Molecular Weight: 421.5 g/mol
• CAS No.: 1251621-29-0

Description

N-(4-fluorobenzyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H24FN3O4S and its molecular weight is 421.49. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Agents

A study by Menciu et al. (1999) focused on the synthesis of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, targeting novel antiallergic compounds. One specific compound, N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide, demonstrated potent antiallergic activity, significantly more potent than astemizole in inhibiting histamine release from guinea pig peritoneal mast cells. This highlights the potential of structurally related compounds in developing new antiallergic therapies (Menciu et al., 1999).

Anticancer and Antimicrobial Agents

Research by Debbabi et al. (2017) synthesized novel sulfonamides with pyridine moieties, evaluating them as potential anticancer and antimicrobial agents. These compounds were tested against various cancer cell lines and bacteria, demonstrating significant activity. Such studies indicate the versatility of sulfonamide derivatives, including compounds with fluorobenzyl groups, in medicinal chemistry applications (Debbabi et al., 2017).

Fluorinating Agents

Furin and Fainzil’berg (2000) reviewed the synthesis and application of fluorinating compounds containing N–F bonds, such as N-fluorosulfonamides and N-fluoro-N-alkylamides. These compounds are crucial for introducing fluorine atoms into organic molecules, a common modification in drug development to improve metabolic stability and membrane permeability. This underscores the relevance of fluorine-containing compounds, like the one , in synthetic organic chemistry (Furin & Fainzil’berg, 2000).

Rice Bacterial Leaf Blight Treatment

Shi et al. (2015) explored sulfone derivatives containing 1,3,4-oxadiazole moieties for their antibacterial activities against rice bacterial leaf blight. A specific compound with a methylsulfonyl and 4-fluorobenzyl group showed excellent antibacterial activity and was better than commercial agents. This illustrates the potential agricultural applications of sulfone derivatives with fluorobenzyl components in combating plant diseases (Shi et al., 2015).